Cas no 2228259-07-0 (5-(2-nitroethyl)-1-benzofuran)

• Product Name: 5-(2-nitroethyl)-1-benzofuran
• CAS No: 2228259-07-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5856506
• PubChem ID: 165876186
• Update Time: 2025-05-25

5-(2-nitroethyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(2-nitroethyl)-1-benzofuran
• EN300-1740240
• 2228259-07-0

• Inchi： 1S/C10H9NO3/c12-11(13)5-3-8-1-2-10-9(7-8)4-6-14-10/h1-2,4,6-7H,3,5H2
• InChI Key： LXUNTAWRXDIMQH-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Additional information on 5-(2-nitroethyl)-1-benzofuran

Comprehensive Analysis of 5-(2-nitroethyl)-1-benzofuran (CAS No. 2228259-07-0): Properties, Applications, and Research Insights

The compound 5-(2-nitroethyl)-1-benzofuran (CAS No. 2228259-07-0) is a nitro-substituted benzofuran derivative that has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure combining a benzofuran core and a nitroethyl functional group, this compound serves as a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and fluorescence probes, aligning with current trends in green chemistry and sustainable synthesis.

Recent studies highlight the role of 5-(2-nitroethyl)-1-benzofuran in developing heterocyclic compounds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. The nitro group in its structure offers reactive sites for further modifications, making it valuable for cascade reactions and click chemistry—techniques frequently searched in academic databases. Its benzofuran scaffold is also pivotal in designing OLED materials, addressing the growing demand for energy-efficient displays.

From a synthetic perspective, CAS No. 2228259-07-0 exhibits notable stability under ambient conditions, though precautions are recommended during nitro group reduction processes. Analytical techniques like HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for reproducibility in high-throughput screening. These properties resonate with industry searches for reliable chemical intermediates and building blocks for combinatorial chemistry.

Environmental considerations are increasingly shaping compound selection, and 5-(2-nitroethyl)-1-benzofuran aligns with this trend. Its potential for biodegradable functionalization and compatibility with microwave-assisted synthesis (a popular green chemistry method) positions it favorably compared to traditional aromatic nitro compounds. This addresses frequent queries about eco-friendly alternatives in synthetic protocols.

In material science, the π-conjugated system of this benzofuran derivative enables applications in organic semiconductors and photovoltaic devices. Researchers investigating small-molecule acceptors for solar cells—a trending topic—have explored its derivatives due to their tunable electron-withdrawing capacity. Such applications correlate with rising searches for non-fullerene acceptors and flexible electronics materials.

Quality control protocols for CAS No. 2228259-07-0 emphasize chromatographic purity assessments, reflecting industry demands for standardized characterization. The compound’s storage stability (-20°C under inert atmosphere) and solubility profiles (DMSO, ethanol) are frequently documented in technical FAQs, indicating user interest in practical handling parameters.

Future research directions may explore the pharmacophore potential of 5-(2-nitroethyl)-1-benzofuran, particularly in kinase inhibitor design and antimicrobial agents—areas with substantial publication growth. Its structural similarity to bioactive benzofuran alkaloids naturally occurring in plants further supports this trajectory, connecting to popular searches about natural product-inspired drug discovery.